Cas no 641586-42-7 (Pyrrolo[2,3-c]pyrazole,1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)-)

Pyrrolo[2,3-c]pyrazole,1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)- structure
641586-42-7 structure
Product Name:Pyrrolo[2,3-c]pyrazole,1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)-
CAS No:641586-42-7
MF:C14H17N3
MW:227.304882764816
CID:500330
PubChem ID:4223500
Update Time:2025-04-19

Pyrrolo[2,3-c]pyrazole,1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,3-c]pyrazole,1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)-
    • Pyrrolo[2,3-c]pyrazole, 1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)- (9CI)
    • 641586-42-7
    • Pyrrolo[2,3-c]pyrazole,1-ethyl-1,4,5,6-tetrahydro-3-(3-methylphenyl)-(9ci)
    • 1-Ethyl-3-(m-tolyl)-1,4,5,6-tetrahydropyrrolo[2,3-c]pyrazole
    • Inchi: 1S/C14H17N3/c1-3-17-14-12(7-8-15-14)13(16-17)11-6-4-5-10(2)9-11/h4-6,9,15H,3,7-8H2,1-2H3
    • InChI Key: MJNBHPQBKUOLGN-UHFFFAOYSA-N
    • SMILES: N1(CC)C2=C(C(C3C=CC=C(C)C=3)=N1)CCN2

Computed Properties

  • Exact Mass: 227.142
  • Monoisotopic Mass: 227.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6A^2
  • XLogP3: 2.9
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